4-(4-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine

• IUPAC Name: 4-[4-[4-[(3-bromophenyl)methyl]piperazin-1-yl]-6-methylpyrimidin-2-yl]morpholine
• InChI: InChI=1S/C20H26BrN5O/c1-16-13-19(23-20(22-16)26-9-11-27-12-10-26)25-7-5-24(6-8-25)15-17-3-2-4-18(21)14-17/h2-4,13-14H,5-12,15H2,1H3
• InChI Key: MKNZZNQPCJYDFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)CC4=CC(=CC=C4)Br
• Molecular Formula: C20H26BrN5O
• Molecular Weight: 432.4 g/mol

Description

The compound “4-(4-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine” is a complex organic molecule. It contains a piperazine ring, which is a common structural motif found in agrochemicals and pharmaceuticals, due to its ability to positively modulate the pharmacokinetic properties of a drug substance. Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel compound with a similar structure was obtained in good yield via a three-step protocol. The product’s structure was assigned by HRMS, IR, 1H and 13C NMR experiments.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis. These techniques allow for the determination of the compound’s molecular weight, the identification of its functional groups, and the elucidation of its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized. The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the compound’s structure was assigned by HRMS, IR, 1H and 13C NMR experiments. These techniques provide information about the compound’s molecular weight, functional groups, and chemical shifts, which can be used to infer its physical and chemical properties.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. Among the synthesized compounds, some showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.

Safety and Hazards

The safety and hazards associated with similar compounds have been reported. For instance, it was found that these compounds can irritate and burn the skin and eyes. Breathing in these compounds can irritate the nose and throat causing coughing and wheezing. They can also cause nausea, vomiting, diarrhea, and abdominal pain.

Future Directions

The future directions for the research and development of similar compounds are promising. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. Thus, the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents.